Cas no 57808-63-6 (Cyclohexanecarboxylicacid, 2-hydroxy-2-phenyl-, (1R,2S)-rel-)

Cyclohexanecarboxylicacid, 2-hydroxy-2-phenyl-, (1R,2S)-rel- structure
57808-63-6 structure
Product Name:Cyclohexanecarboxylicacid, 2-hydroxy-2-phenyl-, (1R,2S)-rel-
CAS No:57808-63-6
MF:C13H16O3
MW:220.264344215393
MDL:MFCD11100877
CID:371867
PubChem ID:68776
Update Time:2025-04-19

Cyclohexanecarboxylicacid, 2-hydroxy-2-phenyl-, (1R,2S)-rel- Chemical and Physical Properties

Names and Identifiers

    • Cyclohexanecarboxylicacid, 2-hydroxy-2-phenyl-, (1R,2S)-rel-
    • 2-HYDROXY-2-PHENYL-CYCLOHEXANECARBOXYLIC ACID
    • cicloxilic acid
    • Cycloxilic acid
    • Cicloxilic
    • Cicloxillic acid
    • cis-2-Hydroxy-2-phenylcyclohexanecarboxylic acid
    • cis-2-hydroxy-2-phenyl-r-1-cyclohexanecarboxylic acid
    • trans-2-Hydroxy-2-phenyl-cyclohexancarbonsaeure
    • AKOS015899814
    • (1s,2r)-2-hydroxy-2-phenylcyclohexanecarboxylic acid
    • 18WJ167MZN
    • Cicloxilic acid [INN]
    • Acidum cicloxilicum
    • CICLOXILIC ACID [WHO-DD]
    • (1S,2R)-2-hydroxy-2-phenylcyclohexane-1-carboxylic acid
    • SCHEMBL866481
    • 2alpha-Hydroxy-2-phenylcyclohexane-1alpha-carboxylic acid
    • NS00053551
    • Plecton
    • Acido ciclossilico
    • Acido cicloxilico
    • MFCD06654088
    • CS-7290
    • Acide cicloxilique [INN-French]
    • E85634
    • Acido ciclossilico [DCIT]
    • Q4726996
    • CICLOXILIC ACID [MART.]
    • Cicloxilico acido [Spanish]
    • Cicloxilico acido
    • cis-2-Hidroxi-2-fenilciclohexanocarboxilico acido
    • DTXSID701024145
    • CHEBI:157630
    • UNII-18WJ167MZN
    • Acide cicloxilique
    • AS-79740
    • 57808-63-6
    • Cyclohexanecarboxylic acid, 2-hydroxy-2-phenyl-, cis-
    • CHEMBL4747495
    • HY-U00305
    • (1S,2R)-cicloxilic acid
    • A831616
    • EINECS 260-966-6
    • Acido cicloxilico [INN-Spanish]
    • Acidum cicloxilicum [INN-Latin]
    • cis-2-Hidroxi-2-fenilciclohexanocarboxilico acido [Italian]
    • VCZPUGSOJXZKIP-YPMHNXCESA-N
    • MDL： MFCD11100877
    • Inchi： 1S/C13H16O3/c14-12(15)11-8-4-5-9-13(11,16)10-6-2-1-3-7-10/h1-3,6-7,11,16H,4-5,8-9H2,(H,14,15)/t11-,13+/m1/s1
    • InChI Key： VCZPUGSOJXZKIP-YPMHNXCESA-N
    • SMILES： O[C@]1(C2C=CC=CC=2)CCCC[C@@H]1C(=O)O

Computed Properties

  • Exact Mass: 220.11000
  • Monoisotopic Mass: 220.109944368g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 258
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 57.5Ų

Experimental Properties

  • Density: 1.2±0.1 g/cm3
  • Melting Point: Not available
  • Boiling Point: 414.2±45.0 °C at 760 mmHg
  • Flash Point: 218.4±25.2 °C
  • PSA: 57.53000
  • LogP: 2.14900
  • Vapor Pressure: 0.0±1.0 mmHg at 25°C

Cyclohexanecarboxylicacid, 2-hydroxy-2-phenyl-, (1R,2S)-rel- Security Information

Cyclohexanecarboxylicacid, 2-hydroxy-2-phenyl-, (1R,2S)-rel- Pricemore >>

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Cyclohexanecarboxylicacid, 2-hydroxy-2-phenyl-, (1R,2S)-rel- Suppliers

Amadis Chemical Company Limited
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(CAS:57808-63-6)Cyclohexanecarboxylicacid, 2-hydroxy-2-phenyl-, (1R,2S)-rel-
Order Number:A831616
Stock Status:in Stock
Quantity:100mg/250mg/1g/5g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 15:23
Price ($):165.0/279.0/752.0/2633.0
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Amadis Chemical Company Limited
(CAS:57808-63-6)Cyclohexanecarboxylicacid, 2-hydroxy-2-phenyl-, (1R,2S)-rel-
A831616
Purity:99%/99%/99%/99%
Quantity:100mg/250mg/1g/5g
Price ($):165.0/279.0/752.0/2633.0
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